Cas no 2680738-98-9 (benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate)

• Product Name: benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate
• CAS No: 2680738-98-9
• MF: C₁₃H₁₇F₂NO₃
• MW: 273.275790929794
• CID: 6135669
• PubChem ID: 165917131
• Update Time: 2025-10-23

benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680738-98-9
• benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate
• EN300-28283902

• Inchi： 1S/C13H17F2NO3/c1-12(2,18)13(14,15)9-16-11(17)19-8-10-6-4-3-5-7-10/h3-7,18H,8-9H2,1-2H3,(H,16,17)
• InChI Key： KBTRUZXNOXIXDS-UHFFFAOYSA-N
• SMILES： FC(CNC(=O)OCC1C=CC=CC=1)(C(C)(C)O)F

Computed Properties

• Exact Mass: 273.11764973g/mol
• Monoisotopic Mass: 273.11764973g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 58.6Ų

Additional information on benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate

Introduction to Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate (CAS No. 2680738-98-9)

Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate, with the CAS number 2680738-98-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to the class of carbamates, which are known for their diverse applications in medicinal chemistry. The unique structural features of this molecule, particularly the presence of a benzyl group and a 2,2-difluoro-3-hydroxy-3-methylbutyl moiety, contribute to its distinct chemical properties and potential biological activities.

The benzyl group is a common pharmacophore in drug design due to its ability to enhance solubility and bioavailability. In contrast, the 2,2-difluoro-3-hydroxy-3-methylbutyl side chain introduces fluorine atoms and hydroxyl groups, which can influence the compound's metabolic stability and interactions with biological targets. These structural elements make Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate a promising candidate for further investigation in various therapeutic areas.

In recent years, there has been growing interest in the development of novel carbamate-based compounds for their potential applications in treating inflammatory diseases, infectious disorders, and other metabolic conditions. The fluorine atoms in the molecule can enhance binding affinity and metabolic stability, making it an attractive scaffold for drug discovery. Furthermore, the hydroxyl group provides a site for further functionalization, allowing chemists to tailor the compound's properties for specific biological targets.

One of the most exciting aspects of Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate is its potential role in modulating enzyme activity. Enzymes are crucial biological catalysts that play a key role in numerous metabolic pathways. By designing molecules that can interact with these enzymes, researchers can develop drugs that either enhance or inhibit their activity. The unique structure of this compound suggests that it may be able to bind to specific enzymes and alter their function in a way that could have therapeutic benefits.

Recent studies have shown that carbamates can exhibit potent anti-inflammatory properties by inhibiting the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in the production of pro-inflammatory mediators that contribute to conditions like arthritis and asthma. Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate may be able to interfere with these pathways by binding to the active sites of these enzymes, thereby reducing inflammation.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of fluorine atoms into the molecule is particularly challenging due to their reactivity and tendency to undergo side reactions. However, advances in synthetic methodologies have made it possible to incorporate fluorine atoms into complex molecules with high precision. This capability is crucial for developing compounds with improved pharmacological properties.

In addition to its potential therapeutic applications, Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate may also find use in agricultural chemistry. Carbamates are known for their efficacy as pesticides and herbicides due to their ability to disrupt enzymatic processes in pests. By modifying the structure of this compound, researchers can develop derivatives that are more effective against specific targets while minimizing environmental impact.

The future of Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate lies in its continued investigation and development by researchers around the world. As our understanding of biological systems grows, so does our ability to design molecules that can interact with them in precise ways. This compound represents an exciting opportunity for innovation in drug discovery and could lead to new treatments for a variety of diseases.

In conclusion, Benzyl N-(2,2-difluoro-3-hydroxy-3-methylbutyl)carbamate (CAS No. 2680738-98-9) is a versatile compound with significant potential in pharmaceutical research. Its unique structure and chemical properties make it an attractive candidate for further study and development. As research continues to uncover new applications for this molecule, it is likely to play an important role in the next generation of therapeutics.